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Compound Focus: 1,12-Dodecanediamine

CAS No.: 2783-17-7

Cat. No.: S536530

Automotive Applications of 1,12-Dodecanediamine

1,12-Dodecanediamine is a crucial monomer in the production of high-performance materials, especially
polyamide resins (Nylon 612, Nylon 12) [1] [2]. These materials are valued in the automotive industry for
their strength, thermal stability, and chemical resistance, contributing to vehicle lightweighting and

durability.

Key Application Areas in Automotive Manufacturing:

Application Area  Specific Components Function of Polyamide

Engine Engine covers, air intake manifolds, Heat resistance, chemical stability, and
Compartment cooling system parts strength [1] [2]

Fuel System Fuel lines, connectors Resistance to hydrocarbons and

impermeability [2]

Electrical Electrical connectors, sensor Insulating properties and mechanical
Systems housings durability [3]

Interior & Bumper components, interior trim, High impact strength and ability to be
Exterior under-the-hood housings molded into complex shapes [1] [2]
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The following diagram illustrates the pathway from 1,12-Dodecanediamine to final automotive

components:
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Market Data and Quantitative Outlook

The global market for 1,12-Dodecanediamine is experiencing steady growth, largely driven by demand

from the automotive sector [1] [2].
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Global Market Overview:

Projected 2032/2033 CAGR (Compound Annual

Metric 2023/2024 Data
Data Growth Rate)

Global Market USD 800 - 835 USD 1.3-1.485 ~5.5% - 5.93% [1] [2]
Size Million [1] [2] Billion [1] [2]
U.S. Market Size USD 0.25 Billion USD 0.4 Billion (2030) 7.0% [4]

(2022) [4] [4]
South Korea USD 0.1 Billion USD 0.14 Billion 4.9% [3]
Market Size (2022) [3] (2030) [3]

Regional Market Share Breakdown: The Asia-Pacific region dominates the market, holding over 45% of
the global share, followed by North America (~25%) and Europe (~20%) [2] [5]. This is attributed to the

strong manufacturing presence in countries like China, Japan, and South Korea [1] [3].

Synthesis and Production Context

The primary industrial production of 1,12-Dodecanediamine involves a multi-stage process starting from
cyclododecanone, proceeding through 1,12-dodecanedioic acid, and culminating in the hydrogenation of
1,10-dicyandecane [6]. A known alternative patent method describes a process for producing diamines from

lactams (like laurolactam) using hydrogen and ammonia in the presence of a catalyst [6].

Information Limitations and Further Research

The search results I obtained are from commercial market reports and a patent, which do not contain the

granular, laboratory-level detail required for experimental protocols.

To obtain the specific methodologies, you may need to:

e Consult Scientific Journals: Search databases like ACS Publications, ScienceDirect, or Wiley
Online Library for papers on polyamide synthesis. Using the chemical's role as a "monomer" or
"cross-linking agent" in your search may vyield better results.
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¢ Review Manufacturer Data Sheets: Technical data sheets and application guides from major
chemical suppliers (such as Evonik, BASF, or UBE Industries) often provide detailed processing
parameters and handling instructions.

¢ Refine Your Search: Using more specific technical terms like "Nylon 12 synthesis protocol” or
"polyamide curing agent formulation” could help locate the precise experimental details you need.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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